5-[3-(4-methoxynaphthalene-1-carbonyl)indol-1-yl]pentanoic acid

Specification

• Description: JWH-081 Pentanoic Acid is a metabolite of the synthetic cannabinoid JWH 081, which is an analgesic chemical that acts as cannabinoid agonist at the CB1 and CB2 receptors.; JWH 081 is a cannabimimetic indole related to JWH 015 and JWH 018 that shows preference for the central cannabinoid (CB1) receptor (Ki = 1.2 nM) over the peripheral cannabinoid (CB2) receptor (Ki = 12.4 nM). JWH 081 N-pentanoic acid metabolite is an expected metabolite of JWH 081 that would be detectable both in serum and in urine. The physiological and toxicological properties of this compound are not known. This product is intended for research and forensic purposes.
• CAS No.: 1537889-08-9
• Molecular Formula: C25H23NO4
• Molecular Weight: 401.5 g/mol
• IUPAC Name: 5-[3-(4-methoxynaphthalene-1-carbonyl)indol-1-yl]pentanoic acid
• Standard InChI: InChI=1S/C25H23NO4/c1-30-23-14-13-20(17-8-2-3-10-19(17)23)25(29)21-16-26(15-7-6-12-24(27)28)22-11-5-4-9-18(21)22/h2-5,8-11,13-14,16H,6-7,12,15H2,1H3,(H,27,28)
• Standard InChI Key: WPMGCTPEKHVDAS-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C2=CC=CC=C21)C(=O)C3=CN(C4=CC=CC=C43)CCCCC(=O)O
• Canonical SMILES: COC1=CC=C(C2=CC=CC=C21)C(=O)C3=CN(C4=CC=CC=C43)CCCCC(=O)O